Cas no 778-68-7 (Methyl 2-fluoro-3,4-dimethoxybenzoate)

• Product Name: Methyl 2-fluoro-3,4-dimethoxybenzoate
• CAS No: 778-68-7
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 4951082
• Update Time: 2025-04-23

Methyl 2-fluoro-3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-3,4-dimethoxybenzoate
• Methyl 3,4-dimethoxy-2-fluorobenzoate

• Inchi： 1S/C10H11FO4/c1-13-7-5-4-6(10(12)15-3)8(11)9(7)14-2/h4-5H,1-3H3
• InChI Key： DREBPCVWYDJRQX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-fluoro-3,4-dimethoxybenzoate

Methyl 2-fluoro-3,4-dimethoxybenzoate (CAS No. 778-68-7): A Versatile Fluorinated Aromatic Ester

Methyl 2-fluoro-3,4-dimethoxybenzoate (CAS No. 778-68-7) is a fluorinated aromatic ester compound that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated benzoate derivative features a unique combination of methoxy and fluoro substituents on its aromatic ring, making it a valuable building block in organic synthesis. The compound's molecular formula is C10H11FO4, with a molecular weight of 214.19 g/mol.

The growing interest in fluorinated organic compounds stems from their enhanced biological activity and metabolic stability. As researchers explore novel drug candidates and advanced materials, compounds like Methyl 2-fluoro-3,4-dimethoxybenzoate have become crucial intermediates. Recent studies highlight the importance of fluorine-containing pharmaceuticals, with approximately 30% of new drug approvals containing at least one fluorine atom.

From a chemical perspective, Methyl 2-fluoro-3,4-dimethoxybenzoate exhibits several interesting properties. The electron-withdrawing nature of the fluorine atom at the 2-position influences the electronic distribution of the aromatic system, while the two methoxy groups at positions 3 and 4 contribute to the compound's solubility profile. This combination creates a versatile scaffold for further chemical modifications.

In pharmaceutical applications, this compound serves as a key intermediate for the synthesis of various biologically active molecules. Researchers have utilized 2-fluoro-3,4-dimethoxybenzoic acid derivatives in the development of potential therapeutic agents targeting neurological disorders and inflammatory conditions. The presence of fluorine often enhances a compound's ability to cross biological membranes, making it particularly valuable in central nervous system drug development.

The agrochemical industry has also shown interest in Methyl 2-fluoro-3,4-dimethoxybenzoate and related compounds. Fluorinated aromatic compounds frequently demonstrate improved pesticidal activity and environmental stability compared to their non-fluorinated counterparts. This has led to increased research into fluorine-containing agrochemicals as potential solutions for modern agricultural challenges.

From a synthetic chemistry standpoint, the compound offers multiple reactive sites for further functionalization. The ester group can undergo hydrolysis or transesterification, while the aromatic ring can participate in various electrophilic substitution reactions. These characteristics make Methyl 2-fluoro-3,4-dimethoxybenzoate a valuable starting material for medicinal chemistry and material science applications.

Recent advancements in green chemistry have explored more sustainable methods for producing fluorinated aromatic compounds like Methyl 2-fluoro-3,4-dimethoxybenzoate. Researchers are investigating catalytic fluorination techniques and environmentally friendly solvents to reduce the environmental impact of fluorinated compound synthesis.

The global market for fluorinated fine chemicals continues to expand, driven by demand from pharmaceutical and specialty chemical industries. As a high-value chemical intermediate, Methyl 2-fluoro-3,4-dimethoxybenzoate represents an important segment of this growing market. Manufacturers are focusing on improving production efficiency and purity to meet the exacting standards of end-users.

Analytical characterization of Methyl 2-fluoro-3,4-dimethoxybenzoate typically involves techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure product quality and verify structural integrity, which is particularly important for pharmaceutical applications where purity requirements are stringent.

Storage and handling of Methyl 2-fluoro-3,4-dimethoxybenzoate require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain stability. Proper personal protective equipment should be used when handling the material, following standard laboratory safety protocols.

As research into fluorine chemistry advances, compounds like Methyl 2-fluoro-3,4-dimethoxybenzoate continue to find new applications. Current investigations explore their potential in material science, particularly in the development of specialty polymers and liquid crystals. The unique electronic properties imparted by the fluorine atom make these compounds interesting candidates for advanced materials.

For researchers working with fluorinated aromatic compounds, understanding the structure-activity relationships of molecules like Methyl 2-fluoro-3,4-dimethoxybenzoate is crucial. The position of fluorine substitution and the nature of other substituents significantly influence the compound's reactivity and potential biological activity.

The synthesis of Methyl 2-fluoro-3,4-dimethoxybenzoate typically involves esterification of the corresponding carboxylic acid or selective fluorination of appropriate precursors. Recent literature describes improved synthetic routes that offer better yields and reduced environmental impact, reflecting the growing emphasis on sustainable chemistry practices.

In conclusion, Methyl 2-fluoro-3,4-dimethoxybenzoate (CAS No. 778-68-7) represents an important class of fluorinated aromatic esters with wide-ranging applications in pharmaceutical and chemical research. Its unique structural features and versatile reactivity make it a valuable tool for scientists developing new therapeutic agents and advanced materials. As the demand for fluorine-containing compounds continues to grow across multiple industries, this compound and its derivatives will likely remain important subjects of scientific investigation and industrial application.